Cas no 1018-79-7 (1,4-Dihydroxy-2,3-naphthalenedicarbonitrile)

• Product Name: 1,4-Dihydroxy-2,3-naphthalenedicarbonitrile
• CAS No: 1018-79-7
• MF: C₁₂H₆N₂O₂
• MW: 210.188242435455
• CID: 236471
• PubChem ID: 278573
• Update Time: 2025-04-19

1,4-Dihydroxy-2,3-naphthalenedicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,4-Dihydroxynaphthalene-2,3-dicarbonitrile
• 1,4-dihydroxy-2,3-Naphthalenedicarbonitrile
• 2,3-Naphthalenedicarbonitrile,1,4-dihydroxy-
• 1,4-dihydroxy-2,3-dicyanonaphthalene
• 2,3-Dicyan-naphthalindiol-(1,4)
• 2,3-dicyano-1,4-dihydronaphthoquinone
• 2,3-dicyano-1,4-dihydroxynaphthalene
• 2,3-dicyano-1,4-naphthohydroquinone
• 2,3-dicyanonaphthalene-1,4-diol
• dihydro-2,3-dicyano-1,4-naphthoquinone
• 1 4-DIHYDROXY-2 3-NAPHTHALENEDICARBO- &
• 1,4-dihydroxynaphthalene-2,3-dicarbo-nitrile
• JJBQXTABLSZHGC-UHFFFAOYSA-N
• 2,3-Naphthalenedicarbonitrile, 1,4-dihydroxy-
• NSC128281
• NSC-128281
• DTXSID60299110
• HMS2880M14
• MFCD00192049
• 1018-79-7
• SCHEMBL1507834
• cid_278573
• 1,4-bis(oxidanyl)naphthalene-2,3-dicarbonitrile
• NSC 128281
• CHEMBL1351412
• AKOS015913042
• MLS000738191
• CS-0339899
• J-000507
• SMR000528571
• NS00122536
• BDBM51263
• 1,4-Dihydroxy-2,3-naphthalenedicarbonitrile, 97%
• G78054
• 1,4-Dihydroxy-2,3-naphthalenedicarbonitrile

• Inchi： 1S/C12H6N2O2/c13-5-9-10(6-14)12(16)8-4-2-1-3-7(8)11(9)15/h1-4,15-16H
• InChI Key： JJBQXTABLSZHGC-UHFFFAOYSA-N
• SMILES： OC1C(C#N)=C(C#N)C(=C2C=CC=CC2=1)O

Computed Properties

• Exact Mass: 210.04300
• Monoisotopic Mass: 210.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3
• Topological Polar Surface Area: 88Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: >300 ºC
• PSA: 88.04000
• LogP: 1.99436
• Solubility: Not determined

1,4-Dihydroxy-2,3-naphthalenedicarbonitrile Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38